Cas no 178316-78-4 (4-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-)

• Product Name: 4-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-
• CAS No: 178316-78-4
• MF: C₄H₃NO₄
• MW: 129.070921182632
• CID: 112859
• PubChem ID: 448651
• Update Time: 2025-04-18

4-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-
• 3-oxo-1,2-oxazole-4-carboxylic acid
• 1,2(1,5)-Isoxazole, IOA1
• 3-HYDROXYISOXAZOLE-4-CARBOXYLIC ACID
• AC1L9M6X
• C4H3NO4
• CHEBI:42678
• CHEMBL1232960
• CTK0H1143
• GAG
• SureCN3339915
• SureCN353410
• 2,3-Dihydro-3-oxo-4-isoxazolecarboxylic acid
• 4-Isoxazolecarboxylicacid,2,3-dihydro-3-oxo-(9CI)
• 3-oxo-2,3-dihydro-1,2-oxazole-4-carboxylic acid
• SCHEMBL353410
• 3-hydroxy-1,2-oxazole-4-carboxylic acid
• 3-oxo-2,3-dihydroisoxazole-4-carboxylic acid
• CS-0529274
• DB02111
• PD008544
• 4-Isoxazolecarboxylic acid, 2,3-dihydro-3-oxo-
• 3-isoxazolol carboxylic acid
• AKOS006383552
• BDBM23242
• 178316-78-4
• Q27093179
• NS00070276
• DTXSID30332285

• Inchi： 1S/C4H3NO4/c6-3-2(4(7)8)1-9-5-3/h1H,(H,5,6)(H,7,8)
• InChI Key： JLPHBZYAQYOJND-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 129.00620758g/mol
• Monoisotopic Mass: 129.00620758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.702±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (58 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles